Cas no 910635-66-4 (Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)-)
910635-66-4 structure
Product Name:Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)-
CAS No:910635-66-4
MF:C15H22OS
MW:250.399583339691
CID:1959042
PubChem ID:57508897
Update Time:2025-04-21
Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)-
- 1-(5,5-Dimethyl-3-propyl-4,5,6,7-tetrahydro-benzo[c]thiophen-1-yl)-ethanone
- 910635-66-4
- SCHEMBL1867640
- DB-336796
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- Inchi: 1S/C15H22OS/c1-5-6-13-12-9-15(3,4)8-7-11(12)14(17-13)10(2)16/h5-9H2,1-4H3
- InChI Key: NOXLMKPZSDCZJH-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=C2CCC(C)(C)CC2=C1CCC
Computed Properties
- Exact Mass: 250.13913649Da
- Monoisotopic Mass: 250.13913649Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 45.3Ų
Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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